2,2,2-Trifluoroethyl Trifluoroacetate 2,2,2-Trifluoroethyl Trifluoroacetate
Brand Name: Vulcanchem
CAS No.: 407-38-5
VCID: VC0057708
InChI: InChI=1S/C4H2F6O2/c5-3(6,7)1-12-2(11)4(8,9)10/h1H2
SMILES: C(C(F)(F)F)OC(=O)C(F)(F)F
Molecular Formula: C4H2F6O2
Molecular Weight: 196.05 g/mol

2,2,2-Trifluoroethyl Trifluoroacetate

CAS No.: 407-38-5

Reference Standards

VCID: VC0057708

Molecular Formula: C4H2F6O2

Molecular Weight: 196.05 g/mol

2,2,2-Trifluoroethyl Trifluoroacetate - 407-38-5

CAS No. 407-38-5
Product Name 2,2,2-Trifluoroethyl Trifluoroacetate
Molecular Formula C4H2F6O2
Molecular Weight 196.05 g/mol
IUPAC Name 2,2,2-trifluoroethyl 2,2,2-trifluoroacetate
Standard InChI InChI=1S/C4H2F6O2/c5-3(6,7)1-12-2(11)4(8,9)10/h1H2
Standard InChIKey ZKUJOCJJXCPCFS-UHFFFAOYSA-N
SMILES C(C(F)(F)F)OC(=O)C(F)(F)F
Canonical SMILES C(C(F)(F)F)OC(=O)C(F)(F)F
Boiling Point 55.0 °C
Synonyms 2,2,2-Trifluoroethyl 2,2,2-Trifluoroacetate; 2,2,2-Trifluoroethyl Trifluoroacetate; Trifluoroacetic Acid 2,2,2-trifluoroethyl Ester; Trifluoroethyl Trifluoroacetate
PubChem Compound 67888
Last Modified Nov 11 2021
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